Cas no 339009-40-4 (1-(1-{5-[(4-chlorobenzyl)sulfanyl]-4-methyl-4H-1,2,4-triazol-3-yl}-1-methylethyl)-1H-1,2,4-triazole)

• Product Name: 1-(1-{5-[(4-chlorobenzyl)sulfanyl]-4-methyl-4H-1,2,4-triazol-3-yl}-1-methylethyl)-1H-1,2,4-triazole
• CAS No: 339009-40-4
• MF: C₁₅H₁₇ClN₆S
• MW: 348.853679418564
• CID: 5270596
• Update Time: 2026-03-09

1-(1-{5-[(4-chlorobenzyl)sulfanyl]-4-methyl-4H-1,2,4-triazol-3-yl}-1-methylethyl)-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 1-(1-(5-[(4-CHLOROBENZYL)SULFANYL]-4-METHYL-4H-1,2,4-TRIAZOL-3-YL)-1-METHYLETHYL)-1H-1,2,4-TRIAZOLE
• 4-CHLOROBENZYL 4-METHYL-5-[1-METHYL-1-(1H-1,2,4-TRIAZOL-1-YL)ETHYL]-4H-1,2,4-TRIAZOL-3-YL SULFIDE
• 3-{[(4-chlorophenyl)methyl]sulfanyl}-4-methyl-5-[2-(1H-1,2,4-triazol-1-yl)propan-2-yl]-4H-1,2,4-triazole
• 1-(1-{5-[(4-chlorobenzyl)sulfanyl]-4-methyl-4H-1,2,4-triazol-3-yl}-1-methylethyl)-1H-1,2,4-triazole
• 3-[(4-chlorophenyl)methylsulfanyl]-4-methyl-5-[2-(1,2,4-triazol-1-yl)propan-2-yl]-1,2,4-triazole
• 1-[1-[5-[[(4-Chlorophenyl)methyl]thio]-4-methyl-4H-1,2,4-triazol-3-yl]-1-methylethyl]-1H-1,2,4-triazole

• Inchi： 1S/C15H17ClN6S/c1-15(2,22-10-17-9-18-22)13-19-20-14(21(13)3)23-8-11-4-6-12(16)7-5-11/h4-7,9-10H,8H2,1-3H3
• InChI Key： BCRJQIBGHMVEMV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CSC1=NN=C(C(C)(C)N2C=NC=N2)N1C

Computed Properties

• Exact Mass: 348.092
• Monoisotopic Mass: 348.092
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 86.7

Additional information on 1-(1-{5-[(4-chlorobenzyl)sulfanyl]-4-methyl-4H-1,2,4-triazol-3-yl}-1-methylethyl)-1H-1,2,4-triazole

1-(1-{5-[(4-chlorobenzyl)sulfanyl]-4-methyl-4H-1,2,4-triazol-3-yl}-1-methylethyl)-1H-1,2,4-triazole

The compound with CAS No. 339009-40-4, known as 1-(1-{5-[(4-chlorobenzyl)sulfanyl]-4-methyl-4H-1,2,4-triazol-3-yl}-1-methylethyl)-1H-1,2,4-triazole, is a highly specialized organic compound with a complex structure and diverse applications in the field of chemistry and materials science. This compound has garnered significant attention in recent years due to its unique properties and potential for use in advanced chemical systems.

The molecular structure of this compound is characterized by the presence of a triazole ring system, which is a five-membered aromatic heterocycle containing three nitrogen atoms. The triazole ring is further substituted with a sulfanyl group attached to a chlorobenzyl moiety, introducing additional electronic and steric effects that influence the compound's reactivity and stability. The presence of methyl groups at specific positions within the molecule further enhances its chemical versatility.

Recent studies have highlighted the importance of this compound in the development of novel materials for energy storage applications. Specifically, its ability to act as an efficient electron transfer mediator has been explored in the context of lithium-ion batteries and other electrochemical systems. Researchers have demonstrated that the triazole-based structure can significantly improve the performance of battery electrodes by facilitating faster charge transfer rates and enhancing overall energy density.

In addition to its role in energy storage, this compound has also been investigated for its potential in catalysis. The triazole ring system is known to coordinate with metal ions, making it a promising candidate for designing heterogeneous catalysts. Recent experiments have shown that when incorporated into metal-organic frameworks (MOFs), this compound can accelerate various organic reactions, including those involved in pharmaceutical synthesis and environmental remediation.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the triazole ring through a copper-catalyzed azide alkyne cycloaddition (CuAAC) reaction, followed by subsequent functionalization to introduce the sulfanyl and methyl groups. The optimization of these steps has been a focus of recent research efforts, with studies aiming to improve yield and reduce production costs.

From an environmental perspective, this compound has been evaluated for its biodegradability and toxicity profiles. Initial findings suggest that it exhibits low toxicity towards aquatic organisms under standard test conditions. However, further studies are required to fully understand its long-term environmental impact and potential for safe disposal.

In conclusion, 1-(1-{5-[(4-chlorobenzyl)sulfanyl]-4-methyl-4H-1,2,4-triazol-3-yl}-1-methylethyl)-1H-1,2,4-triazole represents a cutting-edge material with vast potential across multiple scientific domains. Its unique chemical properties make it an invaluable tool for advancing technologies in energy storage, catalysis, and materials science. As research continues to uncover new applications and optimize its synthesis pathways, this compound is poised to play an increasingly important role in both academic and industrial settings.